Cas no 934628-27-0 (Nilofabicin)

Nilofabicin structure

Product Name:Nilofabicin

CAS No:934628-27-0

MF:C₁₉H₂₀N₂O₂S

MW:340.439303398132

MDL:MFCD09991584

CID:796909

PubChem ID:11844916

Update Time:2024-10-26

Nilofabicin Chemical and Physical Properties

Names and Identifiers

- 1-(3-Amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one
- 1-(3-Amino-2-methyl-benzyl)-4-(2-thiophen-2-yl-ethoxy)-2-pyridone
- 1-[(3-amino-2-methylphenyl)methyl]-4-(2-thiophen-2-ylethoxy)pyridin-2-one
- 2(1H)-Pyridinone,1-[(3-amino-2-methylphenyl)methyl]-4-[2-(2-thienyl)ethoxy]-
- UNII-4X6T64D64X
- S. aureus RN4220
- F. tularensis LVS
- Nilofabicin
- 1-[(3-Amino-2-methylphenyl)methyl]-4-[2-(2-thienyl)ethoxy]-2(1H)-pyridinone (ACI)
- 1-(3-Amino-2-methylbenzyl)-4-(2-thiophen-2-ylethoxy)-1H-pyridin-2-one
- CG 400549
- NILOFABICIN [INN]
- 4X6T64D64X
- CG-400459
- 1-[(3-AMINO-2-METHYLPHENYL)METHYL]-4-[2-(THIOPHEN-2-YL)ETHOXY]PYRIDIN-2-ONE
- CS-0034149
- DTXSID00239434
- BDBM231620
- 1-((3-amino-2-methylphenyl)methyl)-4-(2-thiophen-2-ylethoxy)pyridin-2-one
- Q27260632
- MFCD09991584
- CHEMBL488937
- 1-((3-amino-2-methylphenyl)methyl)-4-(2-(thiophen-2-yl)ethoxy)-1,2-dihydropyridin-2-one
- BRD-K48888725-001-02-7
- CG-400549
- PT6
- CG400549
- BRD-K48888725-001-01-9
- DTXCID20161925
- 1-(3-Amino-2-Methylbenzyl)-4-[2-(Thiophen-2-Yl)ethoxy]pyridin-2(1h)-One
- DB-012662
- AS-35976
- 934628-27-0
- HY-111071
- NS00071547
- BCP15467
- GTPL10984
- SCHEMBL2177308
- DB12347
- 2(1H)-Pyridinone, 1-((3-amino-2-methylphenyl)methyl)-4-(2-(2-thienyl)ethoxy)-
- Q-102482
- AKOS015842354
- 1-[(3-amino-2-methylphenyl)methyl]-4-[2-(thiophen-2-yl)ethoxy]-1,2-dihydropyridin-2-one
- 1-((3-AMINO-2-METHYLPHENYL)METHYL)-4-(2-(2-THIENYL)ETHOXY)-2(1H)-PYRIDINONE
- MDL： MFCD09991584
- Inchi： 1S/C19H20N2O2S/c1-14-15(4-2-6-18(14)20)13-21-9-7-16(12-19(21)22)23-10-8-17-5-3-11-24-17/h2-7,9,11-12H,8,10,13,20H2,1H3
- InChI Key： YCLREGRRHGLOAK-UHFFFAOYSA-N
- SMILES： O=C1N(CC2C(C)=C(N)C=CC=2)C=CC(OCCC2=CC=CS2)=C1

Computed Properties

Exact Mass: 340.12500
Monoisotopic Mass: 340.125
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 506
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.8A^2
XLogP3: 2.9

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.273
Boiling Point: 607.121 °C at 760 mmHg
Flash Point: 320.975 °C
PSA: 85.49000
LogP: 4.05140

Nilofabicin Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

Nilofabicin Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nilofabicin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	52038-0.25/G	1-(3-AMINO-2-METHYL-BENZYL)-4-(2-THIOPHEN-2-YL-ETHOXY)-2-PYRIDONE	934628-27-0	97%	0.25g	$139	2023-09-17
AstaTech	52038-1/G	1-(3-AMINO-2-METHYL-BENZYL)-4-(2-THIOPHEN-2-YL-ETHOXY)-2-PYRIDONE	934628-27-0	97%	1g	$357	2023-09-17
AstaTech	52038-5/G	1-(3-AMINO-2-METHYL-BENZYL)-4-(2-THIOPHEN-2-YL-ETHOXY)-2-PYRIDONE	934628-27-0	97%	5g	$1197	2023-09-17
Chemenu	CM130001-1g	1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one	934628-27-0	95%	1g	$226	2021-08-05
Chemenu	CM130001-5g	1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one	934628-27-0	95%	5g	$701	2021-08-05
Chemenu	CM130001-250mg	1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one	934628-27-0	95%	250mg	$158	2022-08-31
Chemenu	CM130001-1g	1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one	934628-27-0	95%	1g	$394	2022-08-31
Chemenu	CM130001-5g	1-(3-amino-2-methylbenzyl)-4-(2-(thiophen-2-yl)ethoxy)pyridin-2(1H)-one	934628-27-0	95%	5g	$1060	2022-08-31
abcr	AB306499-250 mg	1-(3-Amino-2-methyl-benzyl)-4-(2-thiophen-2-yl-ethoxy)-2-pyridone; 97%	934628-27-0		250mg	€281.30	2023-04-26
abcr	AB306499-1 g	1-(3-Amino-2-methyl-benzyl)-4-(2-thiophen-2-yl-ethoxy)-2-pyridone; 97%	934628-27-0		1g	€624.30	2023-04-26

Nilofabicin Production Method

Production Method 1

2479391-74-5

934628-27-0

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3) , Hydrazine hydrate (1:1) Solvents: Ethanol ; overnight, 40 °C

Reference

: Pharmaceutical injection composition containing Fab I inhibitor, and preparation method therefor

, Korea, , ,

Production Method 2

1613246-69-7

934628-27-0

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3) , Hydrazine hydrate (1:1) Solvents: Ethanol

Reference

: Pharmaceutical compositions for oral administration comprising fabi inhibitors and methods for preparing the same

, Korea, , ,

Production Method 3

2479391-74-5

934628-27-0

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3) , Hydrazine hydrate (1:1) Solvents: Ethanol

Reference

: Orally administered pharmaceutical composition comprising Fab1 inhibitors and method for preparing same

, World Intellectual Property Organization, , ,

Production Method 4

26478-16-0

1613246-70-0

934628-27-0

Reaction Conditions

1.1 Reagents: Cesium carbonate , Sodium iodide Solvents: Dimethylformamide ; 12 h, rt

Reference

: Rational Design of Broad Spectrum Antibacterial Activity Based on a Clinically Relevant Enoyl-Acyl Carrier Protein (ACP) Reductase Inhibitor

Schiebel, Johannes; Chang, Andrew; Shah, Sonam; Lu, Yang; Liu, Li; et al, Journal of Biological Chemistry, 2014, 289(23), 15987-16005

Production Method 5

1182255-11-3

1182243-34-0

934628-27-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, rt
1.2 30 min, rt

Reference

: Heterocycles, particularly 1,4-disubstituted 1H-pyridin-2-ones, processes for preparing them, pharmaceutical compositions containing them, and their use as Fab I (NADH-dependent enoyl-ACP reductase) inhibitors

, United States, , ,

Nilofabicin Raw materials

Nilofabicin Preparation Products

Nilofabicin (934628-27-0)

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3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cas no 934628-27-0 (Nilofabicin)

Nilofabicin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Nilofabicin Security Information

Nilofabicin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Nilofabicin Pricemore >>

Nilofabicin Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Nilofabicin Raw materials

Nilofabicin Preparation Products

Nilofabicin Related Literature

Related Categories

934628-27-0 (Nilofabicin) Related Products